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Compound of Interest

Compound Name: Emetine dihydrochloride hydrate

Cat. No.: B1671216 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Emetine is a natural alkaloid derived from the ipecac root, recognized for its potent biological

activities.[1] As a dihydrochloride hydrate salt, it is more readily soluble in aqueous solutions for

experimental use. Emetine's primary mechanism of action is the irreversible inhibition of protein

synthesis in eukaryotic cells. It achieves this by binding to the 40S ribosomal subunit, thereby

blocking the translocation step of polypeptide chain elongation.[2] Beyond its role as a protein

synthesis inhibitor, emetine has been shown to inhibit NF-κB signaling, induce apoptosis, and

displays antiviral and antiparasitic properties.[3][4][5]

This application note provides a detailed protocol for the preparation, storage, and handling of

emetine dihydrochloride hydrate stock solutions for in vitro research applications.

Chemical & Physical Properties
Accurate stock solution preparation requires precise knowledge of the compound's properties.

The molecular weight of emetine dihydrochloride can vary based on its hydration state. It is

crucial to confirm the specific form from the supplier's certificate of analysis. For this protocol,

we will use the commonly cited molecular weight for the monohydrate.
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Property Value Reference(s)

CAS Number 7083-71-8 [6][7][8]

Molecular Formula C₂₉H₄₀N₂O₄ · 2HCl · xH₂O [5][6]

Molecular Weight

~571.6 g/mol (monohydrate);

Varies with hydration (e.g.,

553.6 g/mol anhydrous, 643.6

g/mol pentahydrate).[3][7][9]

Always confirm with the

manufacturer's data.

Appearance
White to off-white or slightly

yellow crystalline solid.
[3][9]

Solubility (Water) Up to 100 mg/mL or 100 mM. [2][6][7]

Solubility (Other)
Soluble in ethanol and DMSO;

sparingly soluble in chloroform.
[6][8][9]

Storage (Solid)

Store at -20°C for long-term

(months to years).[8] Store at

2-8°C for short-term (days to

weeks).[3] Protect from light

and moisture.[9]

Storage (Solution)

Aqueous solutions are not

recommended for storage for

more than one day at 2-8°C.[6]

For long-term storage, aliquot

and freeze at -20°C for up to 3

months.

Mechanism of Action: Protein Synthesis Inhibition
Emetine exerts its cytotoxic and antiviral effects primarily by halting protein synthesis. The

diagram below illustrates the workflow of eukaryotic translation and the point of emetine's

inhibitory action.
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Start

1. Weigh 5.72 mg of
Emetine Dihydrochloride Hydrate

2. Transfer powder to a
sterile 15 mL conical tube

3. Add ~9 mL of sterile water

4. Vortex until fully dissolved
(Solution should be clear)

5. Adjust final volume to 10 mL
with sterile water

6. (Optional) Filter-sterilize
using a 0.22 µm filter

7. Aliquot into sterile
microcentrifuge tubes

8. Store aliquots at -20°C

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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